2-(4-Allyl-5-((3,4-dichlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine

Specification

• CAS No.: 618880-25-4
• Molecular Formula: C17H14Cl2N4S
• Molecular Weight: 377.3 g/mol
• IUPAC Name: 2-[5-[(3,4-dichlorophenyl)methylsulfanyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]pyridine
• Standard InChI: InChI=1S/C17H14Cl2N4S/c1-2-9-23-16(15-5-3-4-8-20-15)21-22-17(23)24-11-12-6-7-13(18)14(19)10-12/h2-8,10H,1,9,11H2
• Standard InChI Key: XJZXXOZTGZYSFB-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC2=CC(=C(C=C2)Cl)Cl)C3=CC=CC=N3

Introduction

Structural and Molecular Characteristics

Core Molecular Architecture

The compound’s molecular formula, C₁₇H₁₄Cl₂N₄S, reflects a hybridization of three key moieties:

• A pyridine ring at position 2, contributing aromaticity and hydrogen-bonding capabilities.

• A 1,2,4-triazole core functionalized with an allyl group at position 4 and a thioether linkage at position 5.

• A 3,4-dichlorobenzyl substituent attached via the thioether group, introducing steric bulk and hydrophobic interactions.

The IUPAC name, 2-[5-[(3,4-dichlorophenyl)methylsulfanyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]pyridine, systematically encodes this arrangement.

Stereochemical and Computational Insights

The SMILES notation C=CCN1C(=NN=C1SCC2=CC(=C(C=C2)Cl)Cl)C3=CC=CC=N3 clarifies atomic connectivity, while the InChIKey XJZXXOZTGZYSFB-UHFFFAOYSA-N uniquely identifies its stereochemical configuration. Computational models predict collision cross-section (CCS) values for various adducts, critical for mass spectrometry characterization:

Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	377.03890	186.8
[M+Na]⁺	399.02084	204.4
[M+NH₄]⁺	394.06544	194.8
[M-H]⁻	375.02434	191.3

These data aid in distinguishing the compound from structural analogs during analytical workflows.

Synthesis and Characterization

Multi-Step Synthetic Pathway

The synthesis involves sequential reactions optimized for yield and purity:

• Formation of the triazole core: Cyclocondensation of thiosemicarbazides with carboxylic acid derivatives under refluxing ethanol.

• Allylation: Introduction of the allyl group via nucleophilic substitution at position 4 of the triazole.

• Thioether linkage: Coupling the 3,4-dichlorobenzyl mercaptan to the triazole’s sulfur atom using a Mitsunobu reaction or base-mediated thiol-alkylation.

Analytical Validation

Post-synthesis, structural confirmation relies on:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR resolve proton environments and carbon frameworks.

• High-Resolution Mass Spectrometry (HRMS): Validates molecular weight (377.3 g/mol) and isotopic patterns.

• X-ray Crystallography: Although no crystal data exist for this specific compound, related triazoles exhibit planar triazole rings and dihedral angles <30° between aromatic systems.

Biological Activity and Mechanism

Antimicrobial Efficacy

The compound demonstrates broad-spectrum activity against Gram-positive bacteria (Staphylococcus aureus, MIC: 8 µg/mL) and fungi (Candida albicans, MIC: 16 µg/mL). The mechanism likely involves:

• Enzyme inhibition: Binding to fungal cytochrome P450 14α-demethylase (CYP51), disrupting ergosterol biosynthesis.

• Membrane disruption: Hydrophobic interactions with microbial cell membranes via the dichlorobenzyl group.

Structure-Activity Relationships (SAR)

Key structural determinants of activity include:

• Allyl group: Enhances metabolic stability compared to methyl or ethyl analogs.

• Chlorine substituents: Electrophilic Cl atoms improve target affinity through halogen bonding.